Cas no 252928-82-8 (3-(1,3-Oxazol-5-yl)benzoic Acid)
252928-82-8 structure
Product Name:3-(1,3-Oxazol-5-yl)benzoic Acid
CAS No:252928-82-8
MF:C10H7NO3
MW:189.167482614517
MDL:MFCD06797481
CID:252311
PubChem ID:7127813
Update Time:2025-04-19
3-(1,3-Oxazol-5-yl)benzoic Acid Chemical and Physical Properties
Names and Identifiers
-
- 3-(Oxazol-5-yl)benzoic acid
- 3-(5-Oxazolyl)benzoic Acid
- 3-(1,3-Oxazol-5-yl)benzoic acid
- Benzoicacid, 3-(5-oxazolyl)-
- 3-(1,3-oxazol-5-yl)-benzoic acid
- Benzoicacid,3-(5-oxazolyl)
- Benzoic acid, 3-(5-oxazolyl)-
- 3-(5-Oxazolyl)benzoicAcid
- GDGXRJDVOKNSCX-UHFFFAOYSA-N
- SBB052813
- TRA0030930
- RP03644
- SY012414
- AB0023733
- ST2417408
- AM20040029
- W4861
- CS-0060395
- W-206943
- 252928-82-8
- Z1201623834
- FT-0696657
- AKOS006344973
- EN300-148960
- MFCD06797481
- 3-(1,3-oxazol-5-yl)benzoic acid, AldrichCPR
- SCHEMBL940586
- DTXSID60427810
- A877637
- TS-02663
- 3-(1,3-Oxazol-5-yl)benzoic Acid
-
- MDL： MFCD06797481
- Inchi： 1S/C10H7NO3/c12-10(13)8-3-1-2-7(4-8)9-5-11-6-14-9/h1-6H,(H,12,13)
- InChI Key： GDGXRJDVOKNSCX-UHFFFAOYSA-N
- SMILES： O1C=NC=C1C1C=CC=C(C(=O)O)C=1
Computed Properties
- Exact Mass: 189.04300
- Monoisotopic Mass: 189.042593085g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 14
- Rotatable Bond Count: 2
- Complexity: 219
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 63.3
- XLogP3: 1.5
Experimental Properties
- Color/Form: No data avaiable
- Density: 1.320±0.06 g/cm3 (20 ºC 760 Torr),
- Melting Point: 259-261
- Boiling Point: 414.5 ℃ at 760 mmHg
- Flash Point: 204.5℃
- Refractive Index: 1.587
- Solubility: Very slightly soluble (0.93 g/l) (25 º C),
- PSA: 63.33000
- LogP: 2.03980
- Vapor Pressure: 0.0±1.0 mmHg at 25°C
3-(1,3-Oxazol-5-yl)benzoic Acid Security Information
- Signal Word：Warning
- Hazard Statement： H302-H315-H319-H335
- Warning Statement： P233-P260-P261-P264-P270-P271-P280-P301+P312-P302+P352-P304-P304+P340-P305+P351+P338-P312-P321-P330-P332+P313-P337+P313-P340-P362-P403-P403+P233-P405-P501
- Hazard Category Code： 22
- Safety Instruction： S22
-
Hazardous Material Identification：
- Storage Condition：Inert atmosphere,Room Temperature(BD78988)
3-(1,3-Oxazol-5-yl)benzoic Acid Customs Data
- HS CODE：2934999090
- Customs Data：
China Customs Code:
2934999090Overview:
2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to
Summary:
2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
3-(1,3-Oxazol-5-yl)benzoic Acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM155823-1g |
3-(1,3-Oxazol-5-yl)benzoic acid |
252928-82-8 | 95% | 1g |
$269 | 2021-08-05 | |
| Chemenu | CM155823-5g |
3-(1,3-Oxazol-5-yl)benzoic acid |
252928-82-8 | 95% | 5g |
$808 | 2021-08-05 | |
| Ambeed | A358775-250mg |
3-(5-Oxazolyl)benzoic Acid |
252928-82-8 | 95% | 250mg |
$36.0 | 2025-03-05 | |
| Ambeed | A358775-1g |
3-(5-Oxazolyl)benzoic Acid |
252928-82-8 | 95% | 1g |
$131.0 | 2025-03-05 | |
| Ambeed | A358775-5g |
3-(5-Oxazolyl)benzoic Acid |
252928-82-8 | 95% | 5g |
$504.0 | 2025-03-05 | |
| BAI LING WEI Technology Co., Ltd. | 468467-250MG |
3-(1,3-Oxazol-5-yl)benzoic acid, 95% |
252928-82-8 | 95% | 250MG |
￥ 1108 | 2022-04-26 | |
| BAI LING WEI Technology Co., Ltd. | 468467-1G |
3-(1,3-Oxazol-5-yl)benzoic acid, 95% |
252928-82-8 | 95% | 1G |
￥ 3240 | 2022-04-26 | |
| Chemenu | CM155823-250mg |
3-(1,3-Oxazol-5-yl)benzoic acid |
252928-82-8 | 95%+ | 250mg |
$58 | 2024-07-28 | |
| Chemenu | CM155823-1g |
3-(1,3-Oxazol-5-yl)benzoic acid |
252928-82-8 | 95%+ | 1g |
$151 | 2024-07-28 | |
| Chemenu | CM155823-5g |
3-(1,3-Oxazol-5-yl)benzoic acid |
252928-82-8 | 95%+ | 5g |
$550 | 2024-07-28 |
3-(1,3-Oxazol-5-yl)benzoic Acid Related Literature
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Pavel Karásek,Jakub Grym,Michal Roth,Josef Planeta,František Foret Lab Chip, 2015,15, 311-318
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3. Estimating and correcting interference fringes in infrared spectra in infrared hyperspectral imagingGhazal Azarfar,Ebrahim Aboualizadeh,Nicholas M. Walter,Simona Ratti,Camilla Olivieri,Alessandra Norici,Michael Nasse,Achim Kohler,Mario Giordano Analyst, 2018,143, 4674-4683
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Alena Koukalová,Šárka Pokorná,Aimee L. Boyle,Nestor Lopez Mora,Alexander Kros,Martin Hof,Radek Šachl Nanoscale, 2018,10, 19064-19073
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Manickam Bakthadoss,Tadiparthi Thirupathi Reddy,Vishal Agarwal,Duddu S. Sharada Chem. Commun., 2022,58, 1406-1409
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